N-(3-acetylphenyl)-N'-(2-bromo-4-methylphenyl)urea
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
N-(3-acetylphenyl)-N'-(2-bromo-4-methylphenyl)urea, also known as BPU, is a chemical compound that has been widely studied for its potential use in various scientific research applications. BPU is a urea derivative that has shown promising results in the fields of cancer research, drug discovery, and medicinal chemistry. In
Mechanism of Action
The mechanism of action of N-(3-acetylphenyl)-N'-(2-bromo-4-methylphenyl)urea is not fully understood, but it is thought to involve the inhibition of various enzymes and receptors. This compound has been found to inhibit the activity of histone deacetylases (HDACs), which are enzymes that play a role in gene expression. This compound has also been found to inhibit the activity of the androgen receptor, which is a receptor that plays a role in the growth of prostate cancer cells.
Biochemical and Physiological Effects:
This compound has been found to have various biochemical and physiological effects. It has been found to induce apoptosis, or programmed cell death, in cancer cells. This compound has also been found to inhibit the migration and invasion of cancer cells, which are important processes in the metastasis of cancer. Additionally, this compound has been found to have anti-inflammatory and antioxidant effects.
Advantages and Limitations for Lab Experiments
One advantage of using N-(3-acetylphenyl)-N'-(2-bromo-4-methylphenyl)urea in lab experiments is that it has shown activity against various cancer cell lines, making it a potential candidate for cancer therapy. Additionally, this compound has shown activity against various enzymes and receptors, making it a useful tool for drug discovery and medicinal chemistry. However, one limitation of using this compound in lab experiments is that its mechanism of action is not fully understood, which may make it difficult to optimize its use in various applications.
Future Directions
There are many future directions for the study of N-(3-acetylphenyl)-N'-(2-bromo-4-methylphenyl)urea. One direction is to further investigate its mechanism of action, which may lead to the development of more effective cancer therapies. Another direction is to explore its potential use in combination with other anticancer agents, which may increase its efficacy. Additionally, this compound could be further studied for its potential use in other diseases, such as neurodegenerative diseases and inflammatory diseases.
Synthesis Methods
The synthesis of N-(3-acetylphenyl)-N'-(2-bromo-4-methylphenyl)urea involves the reaction of 3-acetylphenyl isocyanate with 2-bromo-4-methylphenylamine. The reaction yields this compound as a white solid with a melting point of 219-221°C. The synthesis method has been optimized to produce high yields of this compound with high purity.
Scientific Research Applications
N-(3-acetylphenyl)-N'-(2-bromo-4-methylphenyl)urea has been extensively studied for its potential use as an anticancer agent. It has been found to inhibit the growth of various cancer cell lines, including breast, lung, and prostate cancer cells. This compound has also shown potential as a drug discovery tool, as it can be used to identify novel targets for cancer therapy. Additionally, this compound has been investigated for its potential use in medicinal chemistry, as it has shown activity against various enzymes and receptors.
properties
IUPAC Name |
1-(3-acetylphenyl)-3-(2-bromo-4-methylphenyl)urea |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C16H15BrN2O2/c1-10-6-7-15(14(17)8-10)19-16(21)18-13-5-3-4-12(9-13)11(2)20/h3-9H,1-2H3,(H2,18,19,21) |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
LVNVYNOQZBORBA-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC(=C(C=C1)NC(=O)NC2=CC=CC(=C2)C(=O)C)Br |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C16H15BrN2O2 |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
347.21 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.